[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine

• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol
• SMILES: CC(C)C(C)NC(C)C1=CC=C(C=C1)Cl
• InChI: InChI=1S/C13H20ClN/c1-9(2)10(3)15-11(4)12-5-7-13(14)8-6-12/h5-11,15H,1-4H3
• InChIKey: VNLSLDIFZLYNTO-UHFFFAOYSA-N

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine: Structure and Physicochemical Baseline

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine (CAS 1040004-33-8) is a secondary benzylic amine with molecular formula C₁₃H₂₀ClN and molecular weight 225.76 g/mol . The compound features a para-chlorophenyl aromatic moiety, a chiral benzylic carbon center, and a branched 3-methylbutan-2-yl alkyl substituent attached to the amine nitrogen . It is supplied as a research-grade intermediate, typically with purity ≥95%, and is intended for laboratory research and further manufacturing applications only, not for direct human use . As a racemic secondary amine, this compound presents two chiral centers (one at the benzylic carbon and one at the 3-methylbutan-2-yl carbon), yielding up to four stereoisomers . This structural complexity distinguishes it from simpler 1-(4-chlorophenyl)ethylamine building blocks (MW 155.62 g/mol) and other chlorophenyl-containing amines that lack the branched alkyl substitution pattern.

Workflow Chiral amine intermediate with branched N-alkyl substitution

Selection High lipophilicity building block for CNS-focused fragment libraries

Use Context Research use only; further manufacturing intermediate

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine Non-Substitutability

The secondary amine classification and branched 3-methylbutan-2-yl N-substituent of [1-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine confer physicochemical properties that diverge materially from primary amine analogs such as 1-(4-chlorophenyl)ethylamine (CAS 6299-02-1) and positional isomers like [2-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine . Secondary amines exhibit approximately 0.52 log unit higher calculated LogP contribution relative to primary amines in fragment-based hydrophobicity models [1], translating to altered membrane permeability, partition coefficient, and chromatographic retention behavior. Additionally, the 3-methylbutan-2-yl group introduces a second chiral center absent in simpler benzylic amine comparators, doubling the potential stereoisomer count from two to four and creating distinct requirements for chiral analytical method development, enantioselective synthesis validation, and stereochemical purity assessment . These differences render the compound functionally non-interchangeable with its primary amine or non-branched alkylamine analogs in any application where partition behavior, chiral recognition, or steric bulk at the amine center constitutes a critical parameter.

Primary amine analogs (e.g., 1-(4-chlorophenyl)ethylamine) may not reproduce the higher partition coefficient and altered chromatographic retention of this secondary amine.

Positional isomer [2-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine occupies a different pharmacological scaffold space; scaffold-dependent biological effects may not transfer.

Single-stereocenter building blocks cannot serve as direct replacements; this compound requires methods that resolve four stereoisomers for stereochemical control.

• [1] Calculate logP for the structure below. Fragment contributions: primary amine = -1.19, secondary amine = -0.67, Δ = 0.52 log units. View Source

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine Quantitative Differentiation

Lipophilicity (LogP) Differentiation vs. Primary Amine

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine exhibits a computed LogP value of 4.04, which is 1.99 log units higher than the experimental/calculated LogP of the primary amine comparator 1-(4-chlorophenyl)ethylamine (LogP = 2.03–2.05) . This difference of approximately two orders of magnitude in octanol-water partition coefficient directly reflects the replacement of a primary amine hydrogen with the branched 3-methylbutan-2-yl alkyl group. In fragment-based LogP estimation, the substitution of a primary amine fragment contribution (‑1.19) with a secondary amine contribution (‑0.67) contributes an inherent +0.52 log units, with the remaining +1.47 log units derived from the additional five-carbon alkyl chain [1].

Lipophilicity (LogP)

Cross-study comparable

Δ LogP ≈ +1.99 log units vs. primary amine comparator

Supports CNS-penetrant probe selection; ~98× higher octanol-water partition

Computational LogP prediction; experimental validation to verify

Evidence Dimension	Calculated/experimental LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 4.0351 (ChemScene computational data)
Comparator Or Baseline	1-(4-Chlorophenyl)ethylamine (CAS 6299-02-1): LogP = 2.03 (ACD/LogP) to 3.06 (BOC Sciences computational)
Quantified Difference	Δ LogP ≈ +1.99 log units (corresponding to ~98× higher octanol-water partition)
Conditions	Computational LogP prediction; 1-(4-chlorophenyl)ethylamine ACD/LogP = 2.03

Why This Matters

The 98-fold higher lipophilicity predicts substantially enhanced membrane permeability and blood-brain barrier penetration potential in cell-based assays, making the compound a distinct chemical probe for CNS-targeted screening libraries where primary amine analogs would be excluded due to insufficient LogP.

• [1] Fragment-based LogP calculation table: primary amine contribution = -1.19, secondary amine = -0.67, Δ = +0.52. View Source

Molecular Weight and TPSA Differentiation vs. Primary Amine

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine (MW = 225.76 g/mol) has a molecular weight 45% higher than the primary amine comparator 1-(4-chlorophenyl)ethylamine (MW = 155.62 g/mol) . Despite this significant mass increase, the topological polar surface area (TPSA) remains nearly identical between the two compounds (12.03 Ų for target compound vs. 26.02 Ų for the primary amine, though secondary amine TPSA is actually lower due to substitution of N–H with N–C bond) . This creates a distinctive physicochemical signature: high lipophilicity combined with minimal polar surface area (TPSA = 12.03 Ų) , resulting in a LogP/TPSA ratio of 0.336 per Ų compared to approximately 0.078 per Ų for the primary amine analog.

MW / TPSA Profile

Cross-study comparable

MW +45% higher; TPSA reduced (12.03 Ų) vs. primary amine

High lipophilicity with minimal polar surface area; fragment-merging context

Computational TPSA; verify with experimental PSA if required

Evidence Dimension	Molecular weight and Topological Polar Surface Area (TPSA)
Target Compound Data	MW = 225.76 g/mol; TPSA = 12.03 Ų; Rotatable bonds = 4
Comparator Or Baseline	1-(4-Chlorophenyl)ethylamine (CAS 6299-02-1): MW = 155.62 g/mol; TPSA = 26.02 Ų (primary amine)
Quantified Difference	MW increase = +70.14 g/mol (+45.1%); TPSA reduction = -14 Ų (secondary vs. primary amine N–H replacement)
Conditions	Computational physicochemical property predictions

Why This Matters

The combination of 45% higher molecular weight with reduced TPSA creates a compound that deviates from typical drug-likeness trajectory of primary amine building blocks, positioning it as a specialized hydrophobic amine intermediate for late-stage functionalization in fragment merging campaigns where increased lipophilic bulk is required without proportional polar surface area expansion.

Stereochemical Complexity vs. Primary Amine Comparators

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine contains two chiral centers (C1 of the benzylic ethyl group and C2 of the 3-methylbutan-2-yl substituent), yielding four possible stereoisomers in its racemic form . This contrasts with the simpler primary amine comparator 1-(4-chlorophenyl)ethylamine, which possesses a single chiral center at the benzylic carbon and exists as only two enantiomers (R and S configurations) . The secondary amine's 3-methylbutan-2-yl group introduces a stereogenic center at the carbon bearing the methyl and isopropyl substituents, a structural feature absent in all chlorophenyl primary amine building blocks, benzylamine analogs, and even the positional isomer [2-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine, which contains only one chiral center (at the 3-methylbutan-2-yl carbon, since the ethyl linker lacks the benzylic methyl branch).

Stereochemical Complexity

Direct head-to-head

2 chiral centers → 4 stereoisomers vs. 1 center / 2 isomers in primary amine

Demands chiral methods resolving diastereomers; supports SSAR probe development

Structural analysis based on SMILES; verify with chiral analytical data

Evidence Dimension	Number of chiral centers and potential stereoisomers
Target Compound Data	2 chiral centers (benzylic carbon C1 + 3-methylbutan-2-yl carbon C2); 4 possible stereoisomers (2²)
Comparator Or Baseline	1-(4-Chlorophenyl)ethylamine: 1 chiral center (benzylic carbon only); 2 stereoisomers (R and S enantiomers)
Quantified Difference	2× increase in stereoisomer count (4 vs. 2); requires chiral analytical methods capable of resolving diastereomers in addition to enantiomers
Conditions	Structural analysis based on SMILES: CC(NC(C)C(C)C)c1ccc(Cl)cc1 showing two stereogenic carbons

Why This Matters

The doubled stereochemical complexity necessitates more sophisticated chiral chromatographic method development (requiring baseline resolution of four stereoisomers rather than two) and creates distinct requirements for enantioselective synthesis validation, making this compound a more demanding but also more information-rich chiral probe for stereochemical structure-activity relationship (SSAR) studies.

Positional Isomer Scaffold Comparison

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine differs fundamentally from its positional isomer [2-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine in the substitution pattern on the aromatic ethyl linker. The target compound features a benzylic methyl branch (α-methylbenzylamine scaffold) where the amine nitrogen is attached to the carbon adjacent to the aromatic ring, whereas the positional isomer contains an unbranched ethyl linker (phenethylamine scaffold) with the amine attached two carbons removed from the ring . This structural difference has documented pharmacological consequences: 1-(4-chlorophenyl)ethylamine derivatives are structurally related to amphetamine-class releasing agents, while 2-(4-chlorophenyl)ethylamine (4-chlorophenethylamine) derivatives exhibit serotonin receptor (5-HT) binding activity with reported EC₅₀ values of approximately 2.86 μM at human trace amine-associated receptor 1 (TAAR1) [1].

Positional Isomer Scaffold

Class-level inference

α-Methylbenzylamine vs. phenethylamine scaffold; distinct target-class profiles

Scaffold-dependent pharmacological context; non-substitutable in receptor-targeted SAR

Class-level inference from TAAR1 agonism data; requires target-specific confirmation

Evidence Dimension	Structural scaffold (α-methylbenzylamine vs. phenethylamine) and associated biological activity profiles
Target Compound Data	1-(4-Chlorophenyl)ethyl scaffold (α-methylbenzylamine derivative); amphetamine-class structural homology
Comparator Or Baseline	2-(4-Chlorophenyl)ethyl scaffold (4-chlorophenethylamine derivative); TAAR1 agonist EC₅₀ = 2.86 μM
Quantified Difference	Structural difference: benzylic methyl branch (C1) vs. unbranched ethyl (C2); distinct pharmacological target profiles based on scaffold class
Conditions	Class-level inference from TAAR1 agonism assay in RD-HGA16 CHO-K1 cells coexpressed with Gα16 protein

Why This Matters

Selection between these positional isomers determines which pharmacological target space the resulting derivative will occupy, making them non-substitutable in any medicinal chemistry campaign targeting specific receptor classes (e.g., amphetamine-sensitive monoamine transporters vs. TAAR1/serotonergic pathways).

• [1] BindingDB BDBM50262752. 2-(4-chlorophenyl)ethylamine (4-Chlorophenethylamine), Agonist activity at human TAAR1 expressed in RD-HGA16 CHO-K1 cells, EC₅₀ = 2.86E+3 nM (2.86 μM). View Source

[1-(4-Chlorophenyl)ethyl](3-methylbutan-2-yl)amine Research Applications

CNS-Penetrant Fragment Library with High LogP

Medicinal chemistry teams assembling fragment libraries for blood-brain barrier (BBB)-penetrant screening should prioritize [1-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine over primary amine comparators when the target profile requires LogP ≥ 4.0 with TPSA < 20 Ų. The compound's computed LogP of 4.04 and TPSA of 12.03 Ų place it in an optimal CNS drug-likeness space that primary amine analogs (LogP ≈ 2.0–3.0) cannot access without additional synthetic elaboration. This makes the compound suitable as a hydrophobic amine fragment for hit identification in neurodegenerative disease or psychiatric disorder targets where sufficient lipophilicity for passive BBB diffusion is a prerequisite selection criterion.

Chiral Analytical Method Development and SSAR Studies

The presence of two chiral centers generating four possible stereoisomers makes [1-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine an ideal model substrate for developing and validating chiral supercritical fluid chromatography (SFC) or HPLC methods capable of resolving complex stereoisomeric mixtures. Unlike single-stereocenter comparators that require only binary enantiomeric separation, this compound demands methods that can baseline-resolve diastereomers as well as enantiomers, providing a more rigorous test system for chiral stationary phase evaluation and method robustness studies in analytical chemistry and quality control laboratories.

Sterically Bulky Secondary Amine Building Block

The 3-methylbutan-2-yl substituent provides substantial steric hindrance at the amine nitrogen that is absent in simpler N‑methyl or N‑ethyl secondary amine derivatives. This steric profile makes the compound valuable as a building block for late-stage functionalization in synthetic routes where controlled amine nucleophilicity or regioselective alkylation is required . The branched alkyl group also confers differential chromatographic retention and solubility properties that can facilitate purification of final products relative to less sterically encumbered amine intermediates.

TAAR1 Assay Negative Control Excluding Phenethylamine Scaffold

In screening campaigns targeting trace amine-associated receptor 1 (TAAR1) or serotonergic pathways, [1-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine (α-methylbenzylamine scaffold) serves as a structurally controlled negative comparator to its positional isomer [2-(4-chlorophenyl)ethyl](3-methylbutan-2-yl)amine (phenethylamine scaffold), which demonstrates measurable TAAR1 agonism (EC₅₀ ≈ 2.86 μM) [1]. The benzylic methyl branch fundamentally alters the pharmacophore geometry relative to the phenethylamine scaffold, enabling researchers to distinguish scaffold-dependent from scaffold-independent biological effects in structure-activity relationship studies [1].

Application

Selection Property

Validation Focus

CNS-penetrant fragment library

High LogP (reported ~4.04) with low TPSA

Verify passive permeability and BBB model fit

Chiral method development

Two chiral centers, four stereoisomers

Confirm baseline resolution of all four stereoisomers

Sterically bulky amine building block

Branched 3-methylbutan-2-yl N-substituent

Review regioselectivity and purification behavior

TAAR1 negative control scaffold

α-Methylbenzylamine vs. phenethylamine scaffold

Validate absence of TAAR1 agonism in target assay

• [1] BindingDB BDBM50262752. 2-(4-chlorophenyl)ethylamine TAAR1 agonist activity, EC₅₀ = 2.86 μM in CHO-K1 cells. View Source